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Gastrin is a peptide hormone produced by G cells in the stomach's pyloric antrum, duodenum, and pancreas
[1]. Its primary physiological function is to stimulate gastric acid secretion by parietal cells [1]. However, it
also acts as a growth factor for the normal gastrointestinal epithelium and can stimulate the growth of gastric
cancer (adenocarcinoma) [2]. This activity is mediated through its binding to the cholecystokinin B
receptor (CCK-BR or CCK2R), a G protein-coupled receptor (GPCR) that is frequently overexpressed in

gastric cancer cells [2].

[Leul5]-Gastrin I is a specific derivative of the human Gastrin I peptide. The "[Leul5]" indicates a leucine
substitution at the 15th amino acid position in the sequence. This peptide is used in research to study the

mechanisms of gastrin-induced growth in gastric adenocarcinoma [2].

The diagram below illustrates the signaling pathway through which gastrin and [Leul5]-Gastrin I contribute

to gastric cancer progression.
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Experimental Research Guide

For researchers using [Leul5]-Gastrin I in experimental studies, here are key methodological considerations.

¢ In Vitro Model: The peptide can be used to treat gastric adenocarcinoma cell lines that express the
CCK-B receptor to study proliferation, signaling pathways, and receptor dynamics [2].

e Stock Solution Preparation: The peptide is soluble at 100 mg/mL (48.07 mM) in DMSO, though
hygroscopic DMSO can impact solubility. It is also soluble in water at 10.53 mg/mL (5.06 mM) when
the pH is adjusted to 11 with NaOH [2].

o Stability & Storage: For long-term storage, keep the powder at -80°C for up to 2 years or -20°C for
1 year. Once in solution, store at -80°C for 6 months or -20°C for 1 month in a sealed container,
protected from light and moisture [2].

A critical step in gene expression analysis is normalization. Using unvalidated reference genes is a common
source of error. For gastric tissue and cell line studies, specific gene combinations have been identified as the

most stable [3].

. Recommended Single Recommended
Experimental Context L
Gene Combination
All Gastric Tissues (normal, non- ACTB (B-Actin) GAPDH + B2M or ACTB +
neoplastic, neoplastic) B2M [3]
Gastric Cancer Cell Lines - ACTB + B2M [3]

Broader Context of GPCRs in Gastric Cancer
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The gastrin receptor (CCK-BR) is part of the large G protein-coupled receptor (GPCR) family. Aberrant
signaling of various GPCRs is increasingly recognized as a key driver in gastric cancer [4]. They contribute
to tumor progression by modulating critical processes like proliferation, apoptosis, invasion, and

metastasis, and help establish complex networks within the tumor microenvironment [4].

Research into GPCR-targeted therapies is a growing area in oncology drug discovery. The dynamic nature of
GPCRs offers opportunities for developing drugs with high selectivity and novel mechanisms, such as
allosteric modulators and bitopic ligands [5]. The active clinical pipeline for gastric cancer includes many
therapies targeting various pathways, reflecting the ongoing effort to translate this biological understanding

into new treatments [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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